Cas no 898407-01-7 (N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 898407-01-7
• MF: C₂₀H₂₉N₃O₄S
• MW: 407.526963949203
• CID: 6382356
• PubChem ID: 16829791
• Update Time: 2025-11-01

N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide
• N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-prop-2-enyloxamide
• N'-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-(prop-2-en-1-yl)ethanediamide
• 898407-01-7
• AKOS024661325
• VU0491441-1
• F2571-0563
• N1-allyl-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• Inchi： 1S/C20H29N3O4S/c1-4-11-21-19(24)20(25)22-12-10-17-7-5-6-13-23(17)28(26,27)18-14-15(2)8-9-16(18)3/h4,8-9,14,17H,1,5-7,10-13H2,2-3H3,(H,21,24)(H,22,25)
• InChI Key： OOUPRSHDVNAPRJ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NCC=C)=O

Computed Properties

• Exact Mass: 407.18787759g/mol
• Monoisotopic Mass: 407.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Additional information on N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide

Introduction to N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide (CAS No. 898407-01-7)

N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide, identified by its CAS number 898407-01-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and molecular research. The presence of functional groups such as 2,5-dimethylbenzenesulfonyl and prop-2-en-1-yl suggests a high degree of chemical sophistication and opens up numerous possibilities for further exploration.

The N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl} moiety is particularly noteworthy, as it combines a piperidine ring with a sulfonyl group, which is known for its ability to enhance binding affinity and selectivity in drug design. Piperidine derivatives are widely recognized for their role in the development of central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The incorporation of the 2,5-dimethylbenzenesulfonyl group further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

In contrast, the N-(prop-2-en-1-yl)ethanediamide portion introduces a vinyl group and an amide bond, which are common features in many pharmacologically active compounds. The amide functionality is particularly important as it can participate in hydrogen bonding interactions, a key factor in drug-receptor binding. The propenyl group adds another layer of structural complexity, which may contribute to the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds containing piperidine and sulfonyl groups often exhibit potent inhibitory effects on various enzymes and receptors. For instance, derivatives of piperidine have been explored for their potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Similarly, sulfonyl-containing compounds are well-known for their anti-inflammatory and analgesic properties.

The synthesis of N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide presents both challenges and opportunities. The multi-step synthesis requires careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to construct the desired framework. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during the synthetic process.

Efforts to understand the pharmacological profile of this compound have led to intriguing findings. Preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The combination of the 2,5-dimethylbenzenesulfonyl and prop-2-en-1-yl groups appears to modulate its interactions with biological targets in a way that could lead to therapeutic benefits. Further research is warranted to explore its potential as a lead compound for drug development.

The role of computational methods in analyzing the structure-property relationships of such molecules cannot be overstated. Advanced algorithms can predict physicochemical properties such as solubility, permeability, and metabolic stability, which are crucial factors in drug design. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further investigation.

In conclusion, N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-(prop-2-en-1-yl)ethanediamide (CAS No. 898407-01-7) represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure and functional groups offer numerous possibilities for therapeutic applications. With ongoing research and advancements in computational methods, this compound holds promise for contributing to the development of novel drugs targeting various diseases.